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Compound of Interest

Compound Name: (5-Octylfuran-2-YL)methanol

Cat. No.: B15424008

Introduction

(5-Octylfuran-2-YL)methanol is a furan derivative with potential applications in the
development of biofuels, surfactants, and as a precursor in the synthesis of novel
pharmaceutical and agrochemical compounds. Its long alkyl chain imparts significant
lipophilicity, making it a molecule of interest for applications requiring solubility in nonpolar
media. This technical guide provides a comprehensive overview of the predicted spectroscopic
data for (5-Octylfuran-2-YL)methanol, including Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) data. Detailed experimental protocols for obtaining

this data are also presented.

It is important to note that while extensive searches of scientific databases have been
conducted, specific experimental spectroscopic data for (5-Octylfuran-2-YL)methanol is not
publicly available at the time of this publication. Therefore, the data presented herein is
predicted based on the analysis of structurally similar compounds, most notably (5-Methylfuran-
2-yl)methanol, and established principles of spectroscopic interpretation.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for (5-Octylfuran-2-
YL)methanol. These predictions are based on the known spectral characteristics of the furan
ring system, the hydroxymethyl group, and the n-octyl chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Table 1: Predicted *H NMR Spectroscopic Data for (5-Octylfuran-2-YL)methanol

Chemical Shift (6,

Multiplicity Integration Assignment
ppm)
~6.15 d 1H H-3 (furan)
~6.05 d 1H H-4 (furan)
~4.50 S 2H -CH20H
~2.60 t 2H a-CHz (octyl)
~1.60 p 2H B-CH: (octyl)
~1.28 m 10H -(CH2)s- (octyl)
~0.88 t 3H -CHs (octyl)
~1.80 s (broad) 1H -OH

Table 2: Predicted 3C NMR Spectroscopic Data for (5-Octylfuran-2-YL)methanol[1][2][3][4][5]
[6]
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Chemical Shift (6, ppm) Assighment
~156.5 C-5 (furan)
~152.0 C-2 (furan)
~108.5 C-3 (furan)
~106.0 C-4 (furan)
~57.0 -CH20H

~31.8 Methylene (octyl)
~29.4 Methylene (octyl)
~29.2 Methylene (octyl)
~28.0 Methylene (octyl)
~22.6 Methylene (octyl)
~14.1 -CHs (octyl)

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for (5-Octylfuran-2-YL)methanol[7][8][9][10][11][12]

[13][14][15][16][17]
Wavenumber (cm~?) Intensity Assignment
3600-3200 Strong, Broad O-H stretch (alcohol)
3120 Weak =C-H stretch (furan)
2955, 2855 Strong C-H stretch (alkyl)
1570 Medium C=C stretch (furan ring)
1465 Medium C-H bend (alkyl)
1015 Strong C-O stretch (alcohol)
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Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data for (5-Octylfuran-2-YL)methanol[18][19][20][21]
[22][23][24][25][26][27][28][29][30][31]

m/z Relative Intensity Assighment
210 Moderate [M]* (Molecular lon)
193 Low [M - OH]*

M - C7H1s]* (Benzylic
th High E:Ieavage) a '
97 Very High [Furan-CH20H]* fragment
81 High [Furan-CHz]* fragment

Experimental Protocols

The following are detailed methodologies for the key experiments required to obtain the

spectroscopic data for (5-Octylfuran-2-YL)methanol.

Synthesis of (5-Octylfuran-2-YL)methanol

A plausible synthetic route to (5-Octylfuran-2-YL)methanol involves the Friedel-Crafts

acylation of furan with octanoyl chloride, followed by reduction of the resulting ketone.
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Friedel-Crafts Acylation
(Lewis Acid Catalyst)

Click to download full resolution via product page

Caption: Logical flow of spectroscopic analysis for structural elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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